1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C6H10O2
• Molecular Weight: 114.14 g/mol
• IUPAC Name: 1-(2-hydroxyethyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C6H10O2/c7-4-3-6(5-8)1-2-6/h5,7H,1-4H2
• InChI Key: SXXIDUVRJBJOOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CCO)C=O

Description

1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a hydroxyethyl (-CH₂CH₂OH) substituent and an aldehyde (-CHO) functional group. The cyclopropane ring introduces significant ring strain, enhancing reactivity, while the hydroxyethyl group contributes to hydrogen bonding and solubility in polar solvents. This compound serves as a versatile intermediate in organic synthesis, particularly in medicinal chemistry, where its aldehyde group enables nucleophilic additions and cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde typically involves the cyclopropanation of an appropriate alkene followed by functional group transformations. One common method is the reaction of ethylene oxide with cyclopropane carboxaldehyde under controlled conditions to introduce the hydroxyethyl group.

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimized versions of the laboratory methods, with a focus on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxyethyl group can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Various nucleophiles such as halides, amines, or thiols

Major Products:

Oxidation: 1-(2-Hydroxyethyl)cyclopropane-1-carboxylic acid

Reduction: 1-(2-Hydroxyethyl)cyclopropane-1-methanol

Substitution: Depending on the nucleophile, products can include halides, amines, or thiols substituted at the hydroxyethyl position.

Scientific Research Applications

1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde (CAS: 1934590-76-7) is a cyclopropane derivative with a hydroxyethyl and a carbaldehyde substituent . Information on the applications of this specific compound is limited, as indicated by its discontinued status from suppliers . However, the search results provide some context regarding cyclopropane derivatives and related compounds, which can be helpful in inferring potential applications.

Synthesis of Cyclopropanes
Cyclopropanes can be synthesized using enantioselective Michael Initiated Ring Closure (MIRC) reactions . These reactions involve the formation of chiral cyclopropanes through a Michael addition of an ammonium ylide, followed by intramolecular cyclopropanation via nucleophilic substitution .

Potential Applications
While specific applications for 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde are not detailed in the provided search results, the information available allows for the inference of potential applications based on its structural features and the reactivity of cyclopropane derivatives:

• Pharmaceutical Research: Cyclopropane derivatives are used in pharmaceutical research . For example, 1,1-disubstituted cycloalkyl derivatives have applications as factor Xa inhibitors .
• Chemical Synthesis: As a carbaldehyde, it can serve as a building block in organic synthesis for creating more complex molecules . The aldehyde group can be utilized in various reactions such as oxidations, reductions, and Wittig reactions . The hydroxyethyl group also allows for further derivatization .
• Material Science: Cyclopropane derivatives might find use in material science, potentially as monomers or crosslinking agents in polymer chemistry, due to the ring strain and reactivity of the cyclopropane moiety .

Mechanism of Action

The mechanism of action of 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde depends on its specific application. In chemical reactions, the aldehyde group is typically the reactive site, undergoing nucleophilic addition or oxidation-reduction reactions. The hydroxyethyl group can also participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

a) 1-(2-Hydroxycyclohexyl)cyclopropane-1-carbaldehyde

• Structural Difference : Replaces hydroxyethyl with a hydroxycyclohexyl group.
• Impact : The bulky cyclohexyl group increases steric hindrance, reducing reactivity toward nucleophilic attacks compared to the hydroxyethyl analog. The hydroxy group retains hydrogen-bonding capability but with altered solubility due to the hydrophobic cyclohexane ring .
• Applications : Used in catalytic systems requiring hydrophobic interactions, unlike the more hydrophilic hydroxyethyl derivative.

b) 1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde

• Structural Difference : Substitutes hydroxyethyl with a methylpropenyl group (-CH₂C(CH₂)=CH₂).
• Impact: The unsaturated propenyl group introduces conjugation, enhancing electrophilic reactivity at the aldehyde.
• Applications : Preferred in polymer chemistry for cross-linking reactions due to its unsaturated moiety.

c) Cyclopropanecarbaldehyde

• Structural Difference : Lacks the hydroxyethyl substituent.
• Impact : Simpler structure with higher electrophilicity at the aldehyde but reduced solubility in polar solvents. The absence of a hydroxyl group limits applications in biological systems .

Substituent Effects on Reactivity and Stability

Compound Name	Key Substituent	Reactivity Profile	Stability Considerations
1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde	-CH₂CH₂OH	High electrophilicity (aldehyde); moderate nucleophilicity (OH)	Prone to oxidation at -OH under acidic conditions
1-(2-Methylprop-2-en-1-yl)cyclopropane-1-carbaldehyde	-CH₂C(CH₂)=CH₂	Enhanced conjugation stabilizes aldehyde; susceptible to Diels-Alder reactions	Sensitive to light-induced polymerization
1-(Propan-2-yl)cyclopropane-1-carbaldehyde	-CH(CH₃)₂	Steric hindrance reduces aldehyde reactivity	Stable under basic conditions
1-(4-Methylphenyl)cyclopropane-1-carbaldehyde	-C₆H₄CH₃	Aromatic ring enhances π-π stacking; aldehyde participates in Schiff base formation	Oxidative degradation at aryl group

Degradation and Stability

• Thermal Degradation : Hydroxyethyl-substituted cyclopropanes degrade via ring-opening reactions at elevated temperatures, forming aldehydes and ketones. This contrasts with aryl-substituted derivatives (e.g., 1-(4-Methylphenyl)cyclopropane-1-carbaldehyde), which undergo oxidative cleavage of the cyclopropane ring .
• Oxidative Stability : The hydroxyethyl group is susceptible to oxidation to carboxylic acid derivatives, whereas methylpropenyl or propargyl analogs (e.g., 1-(Pent-3-yn-1-yl)cyclopropane-1-carbaldehyde) are more stable due to electron-withdrawing effects .

Biological Activity

1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde is a compound that has garnered attention due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde features a cyclopropane ring with a hydroxyl and an aldehyde functional group. The presence of these groups contributes to its reactivity and biological activity.

Biological Activities

The compound exhibits a range of biological activities, including:

• Antimicrobial Activity : Cyclopropane derivatives, including 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde, have shown effectiveness against various pathogens. Research indicates that modifications in the cyclopropane structure can enhance antimicrobial properties .
• Antitumor Activity : Studies have indicated that certain cyclopropane derivatives can inhibit tumor growth. The mechanism often involves interference with cellular signaling pathways .
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes, which is a common mechanism for many biologically active compounds. This inhibition can lead to significant physiological effects, including altered metabolic pathways .

The biological activity of 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde can be attributed to several mechanisms:

• Electrophilic Attack : The aldehyde group can undergo nucleophilic attack by biological molecules, leading to the formation of adducts that may alter enzyme function or cellular processes .
• Conformational Rigidity : The cyclopropane ring provides a rigid structure that can enhance binding affinity to target proteins, thereby increasing biological potency .

Case Studies

Several studies have explored the biological effects of cyclopropane derivatives:

• Antimicrobial Evaluation : A study assessed the antimicrobial activity of various cyclopropane derivatives against bacterial strains. Results indicated that modifications in the substituents significantly affected their potency against Gram-positive and Gram-negative bacteria .
• Antitumor Activity in Leukemia Cells : Research demonstrated that specific cyclopropane derivatives inhibited the proliferation of U937 human myeloid leukemia cells without exhibiting cytotoxicity towards normal cells. This suggests a selective mechanism of action that could be harnessed for therapeutic purposes .
• Enzyme Interaction Studies : Investigations into enzyme interactions revealed that certain cyclopropane derivatives could inhibit key metabolic enzymes, leading to altered metabolic fluxes in cancer cells, thereby inhibiting their growth .

Data Tables

Biological Activity	Mechanism	Reference
Antimicrobial	Electrophilic attack on bacterial enzymes
Antitumor	Inhibition of cell proliferation via enzyme interaction
Enzyme Inhibition	Binding to active sites of metabolic enzymes